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Compound of Interest

Compound Name: Sodium dichromate dihydrate

Cat. No.: B147847

Technical Support Center: Sodium Dichromate
Dihydrate

This guide provides technical information and protocols for the safe disposal of sodium
dichromate dihydrate waste and for quenching excess reagent in a laboratory setting.
Adherence to safety protocols is critical due to the hazardous nature of hexavalent chromium
compounds.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with sodium dichromate dihydrate?

Al: Sodium dichromate dihydrate is a highly toxic, corrosive, and powerful oxidizing agent.[1]
Key hazards include:

Carcinogenicity: It is a confirmed human carcinogen, particularly linked to lung cancer upon
inhalation.[2][3]

Toxicity: It is fatal if inhaled and toxic if swallowed.[4] Ingestion of less than 40 grams may be
fatal.[5]

Corrosivity: It can cause severe skin burns and serious eye damage.[5][6]

Sensitization: It may cause allergic skin reactions or asthma-like symptoms if inhaled.[3][4]
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e Environmental Hazard: It is very toxic to aquatic life with long-lasting effects.[3][4]
e Oxidizer: Contact with combustible materials may intensify fire.[2][4]

Q2: What Personal Protective Equipment (PPE) is required when handling sodium
dichromate dihydrate?

A2: A comprehensive set of PPE is mandatory to prevent exposure. This includes:

Respiratory Protection: A NIOSH-approved respirator is essential, especially when handling
the powder form to prevent inhalation.[7][8]

o Eye and Face Protection: Chemical safety goggles and a face shield are required.[9]
» Hand Protection: Nitrile gloves or other chemical-resistant gloves should be worn.[7]

» Body Protection: A chemical-resistant suit or lab coat, along with aprons and foot coverings,
should be used to prevent skin contact.[7][9][10]

Q3: How should | store sodium dichromate dihydrate?

A3: Store the chemical in a cool, dry, well-ventilated area in its original, tightly sealed container.
[11] Keep it separate from combustible materials, reducing agents, and incompatible
substances like organic matter, sulfur, and flammable materials.[3][11] The storage area should
be free of debris and waste.[11]

Q4: What is the general principle for treating sodium dichromate waste?

A4: The standard procedure involves a two-step chemical treatment. First, the highly toxic
hexavalent chromium (Cr(VI)) is reduced to the less toxic and less soluble trivalent chromium
(Cr(1N).[1][6][12] Second, the Cr(lll) is precipitated out of the solution by raising the pH.[6][7][8]

Q5: What should | do in case of a small spill?
A5: For minor spills:

e Evacuate non-essential personnel and ensure the area is well-ventilated.[11]
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» Wearing full PPE, contain the spill with an inert absorbent material like dry sand, earth, or
vermiculite.[11] DO NOT use combustible materials like sawdust, paper, or cloth.[11]

e Moisten the spilled material or use a HEPA-filter vacuum to minimize dust generation during
cleanup.[2][9][13]

o Collect the material in a sealed, labeled, impermeable container for hazardous waste
disposal.[9][11][14]

o Clean the area with a dilute solution of sodium carbonate.[6]
Troubleshooting Guides
Problem: The solution does not turn green after adding the reducing agent.

e Possible Cause 1: Incorrect pH. The reduction of Cr(VI) is most effective under acidic
conditions (pH < 2).[7][8]

o Solution: Check the pH of the solution. If it is not sufficiently acidic, cautiously add more
sulfuric acid while stirring until the target pH is reached.[7][8]

» Possible Cause 2: Insufficient reducing agent. The amount of reducing agent added may not
be enough to reduce all the Cr(VI) present.

o Solution: Add the reducing agent (e.g., sodium metabisulfite) in small increments, stirring
continuously, until the solution changes from orange-yellow to a deep emerald green,
which indicates the complete reduction to Cr(ll).[7][8][15]

Problem: A precipitate does not form after raising the pH.

» Possible Cause 1: Incorrect final pH. The precipitation of chromium(lll) hydroxide is optimal
in a basic pH range, typically between 9.5 and 10.[7][8]

o Solution: Slowly add a base, such as hydrated lime or sodium hydroxide, while monitoring
the pH. Continue adding the base until the pH is stable within the 9.5-10 range. The
solution should turn an opaque, gray-green color.[7]

» Possible Cause 2: Insufficient settling time. The precipitate may need time to form and settle.
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o Solution: Allow the treated solution to stand undisturbed for several hours or even a day or
two to allow the chromium sludge to settle completely.[7] Adding a flocculant can aid this
process.[7]

Data and Protocols
Quantitative Data Summary

Table 1: Properties and Exposure Limits for Sodium Dichromate Dihydrate

Parameter Value Reference

Chemical Formula NazCr207-2H20 [12][16]

Molar Mass 298.00 g/mol [12]
Bright orange-red crystalline

Appearance ) [2][12][17]
solid

Solubility in Water 73 g/100 mL at 25 °C [12]

OSHA PEL (8-hr TWA) 5 pg/ms3 (as Cr(VI)) [10]
0.05 mg/m3 (as water-soluble

ACGIH TLV (8-hr TWA) [2][16]
Cr(VI))

Oral LD50 (Rat) 50 mg/kg [18]

Experimental Protocols

Protocol 1: Disposal of Sodium Dichromate Dihydrate Waste

This protocol details the chemical reduction of hexavalent chromium (Cr(VI)) to trivalent
chromium (Cr(lll)) and its subsequent precipitation.

Materials:
e Sodium dichromate dihydrate waste solution

o Sulfuric acid (H2S0a4)
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e Sodium metabisulfite (Na2S20s) or Ferrous Sulfate (FeSOa)

e Hydrated lime (calcium hydroxide, Ca(OH)2) or Sodium Hydroxide (NaOH)
e pH meter or pH strips

o Appropriate reaction vessel

e Stirring mechanism

e Full PPE

Procedure:

 Acidification: In a well-ventilated fume hood, place the sodium dichromate waste solution in a
suitable reaction vessel. While stirring, slowly and cautiously add sulfuric acid until the pH of
the solution is less than 2.[7][8]

o Reduction of Cr(VI): Continue stirring and begin to slowly add the reducing agent (e.qg.,
sodium metabisulfite). Add the reagent in portions to control the exothermic reaction.
Continue adding the reducing agent until the solution's color changes from the initial orange-
yellow to a deep emerald green.[7][8][19] This color change signifies the complete reduction
of Cr(VI) to Cr(lll).

e pH Check: After the color change is stable, re-check the pH. The addition of the reducing
agent may alter the pH, and more sulfuric acid may be needed to maintain a pH below 2.[8]

o Precipitation: Slowly add a slurry of hydrated lime or a solution of sodium hydroxide while
stirring continuously. Monitor the pH closely. Continue adding the base until the pH is stable
between 9.5 and 10.[7][8] A gray-green, chalky precipitate of chromium(lll) hydroxide will
form.[7]

o Settling and Separation: Turn off the stirrer and allow the precipitate to settle for at least
several hours, or until a clear supernatant (liquid layer) forms above the solid sludge.[7]

o Final Disposal: Decant the clear supernatant and test it for any remaining chromium content
to ensure it meets local discharge regulations. The remaining chromium-containing sludge
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must be collected, dewatered if possible (e.g., with a filter press), and disposed of as
hazardous waste through a licensed professional waste disposal service.[7][8][20]

Protocol 2: Quenching Excess Sodium Dichromate Dihydrate Reagent

This protocol should be used to neutralize small quantities of unreacted sodium dichromate
dihydrate.

Materials:

Excess sodium dichromate dihydrate

o Water

 Sulfuric acid

e Sodium metabisulfite or Ascorbic Acid[21]
e Sodium Carbonate (NazCOs)

» Beaker or flask

 Stir bar and stir plate

Procedure:

o Dissolution: Carefully dissolve the excess solid sodium dichromate dihydrate in water in a
suitable beaker. Use a stir bar to ensure it is fully dissolved.

 Acidification: Slowly add sulfuric acid to the solution while stirring until the pH is acidic (pH <
3).

e Reduction: Add a reducing agent such as sodium metabisulfite or ascorbic acid in small
portions.[21] Stir the solution and continue adding the reducing agent until the color changes
from orange to green, indicating the reduction of Cr(VI) to Cr(ll1).[15]

» Neutralization: Once the reduction is complete, slowly add sodium carbonate to the solution
to neutralize the excess acid and precipitate the chromium(lil) as chromium(lll) hydroxide.[6]
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[21] Continue until the pH is neutral or slightly basic (pH 7-9) and gas evolution (COz) has
ceased.

» Disposal: Allow the precipitate to settle. Collect the entire mixture in a properly labeled
hazardous waste container for disposal according to institutional and local regulations.[3][11]

Visualizations

Click to download full resolution via product page

Caption: Workflow for the chemical treatment and disposal of sodium dichromate waste.
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Caption: Chemical pathway for the reduction of Cr(VI) to Cr(lll) and its precipitation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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waste-and-quenching-excess-reagent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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